Cas no 28033-63-8 (2-(2-methoxyphenyl)acetyl chloride)

• Product Name: 2-(2-methoxyphenyl)acetyl chloride
• CAS No: 28033-63-8
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD08899364
• CID: 290048
• PubChem ID: 179502
• Update Time: 2025-06-08

2-(2-methoxyphenyl)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyphenyl)acetyl chloride
• 2-(2-Methoxyphenyl)acetyl chloride
• 2-methoxyBenzeneacetyl chloride
• 2-METHOXYPHENYLACETYL CHLORIDE
• o-methoxyphenylacetic acid chloride
• o-Methoxyphenylacetyl chloride
• 2-methoxyphenyl acetyl chloride
• (2-methoxy-phenyl)-acetyl chloride
• UPEWDRCXLROYOF-UHFFFAOYSA-N
• AKOS009292801
• MFCD08899364
• 2-methoxy-2-phenyl-acetyl chloride
• A819294
• (2-methoxyphenyl)-acetyl chloride
• EN300-81590
• AMY202100065
• FT-0723848
• J-509851
• 28033-63-8
• DTXSID00182315
• (2-methoxyphenyl)acetic acid chloride
• F11411
• 2-Methoxyphenylacetic acid chloride
• SCHEMBL642278
• 2-(2-methoxyphenyl)acetylChloride
• DTXCID10104806
• DB-027459
• 2-(2-methoxyphenyl)acetyl chloride

• MDL： MFCD08899364
• Inchi： 1S/C9H9ClO2/c1-12-8-5-3-2-4-7(8)6-9(10)11/h2-5H,6H2,1H3
• InChI Key： UPEWDRCXLROYOF-UHFFFAOYSA-N
• SMILES： ClC(CC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 152 ºC (20 Torr)
• Flash Point: 95.1±23.1 ºC,
• Refractive Index: 1.524
• Solubility: Slightly soluble (2 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.00310

Additional information on 2-(2-methoxyphenyl)acetyl chloride

Introduction to 2-(2-Methoxyphenyl)acetyl Chloride (CAS No. 28033-63-8)

2-(2-Methoxyphenyl)acetyl chloride (CAS No. 28033-63-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a methoxyphenyl group attached to an acetyl chloride moiety. The combination of these functional groups endows the compound with a range of chemical properties that make it valuable for various applications.

The chemical formula of 2-(2-methoxyphenyl)acetyl chloride is C₉H₉O₂Cl, and its molecular weight is approximately 184.62 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic pungent odor. Its boiling point is around 175°C, and it is highly reactive due to the presence of the acyl chloride functional group, which readily undergoes nucleophilic acyl substitution reactions.

In the realm of synthetic chemistry, 2-(2-methoxyphenyl)acetyl chloride serves as an important building block for the synthesis of more complex molecules. Its reactivity makes it a useful reagent in the preparation of amides, esters, and other derivatives. For instance, it can be used to introduce a methoxyphenylacetyl group into various organic molecules, thereby modifying their physical and chemical properties. This versatility has led to its widespread use in the synthesis of pharmaceutical intermediates and fine chemicals.

Recent research has highlighted the potential applications of 2-(2-methoxyphenyl)acetyl chloride in drug discovery and development. One notable area of interest is its use in the synthesis of novel anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of inflammatory diseases such as arthritis and asthma. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of 2-(2-methoxyphenyl)acetyl chloride-derived compounds that demonstrated significant anti-inflammatory effects in vitro and in vivo.

Beyond its pharmaceutical applications, 2-(2-methoxyphenyl)acetyl chloride has also found utility in materials science. Its ability to form stable covalent bonds with various substrates makes it an attractive candidate for surface modification and coating applications. Researchers have explored its use in the development of functionalized surfaces for biomedical devices, such as drug delivery systems and tissue engineering scaffolds. A recent study published in the Biomaterials journal demonstrated that coatings prepared from 2-(2-methoxyphenyl)acetyl chloride-based polymers exhibited enhanced biocompatibility and controlled drug release properties.

The environmental impact of chemicals like 2-(2-methoxyphenyl)acetyl chloride is an important consideration in their use and disposal. While this compound is not classified as a hazardous material under current regulations, it is essential to handle it with care due to its reactivity and potential health effects. Proper safety measures, such as wearing personal protective equipment (PPE) and working in well-ventilated areas, should be followed during handling and storage.

In conclusion, 2-(2-methoxyphenyl)acetyl chloride (CAS No. 28033-63-8) is a multifunctional organic compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical properties make it a valuable reagent for synthetic transformations and a promising candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.